Cas no 98206-10-1 (Flesinoxan)

• Product Name: Flesinoxan
• CAS No: 98206-10-1
• MF: C₂₂H₂₆FN₃O₄
• MW: 415.45794916153
• CID: 61950
• PubChem ID: 9909776
• Update Time: 2025-05-21

Flesinoxan Chemical and Physical Properties

Names and Identifiers

• Flesinoxan
• N-(2-(4-((2R)-2,3-Dihydro-2-(hydroxymethyl)-1,4-benzodioxin-5-yl)-1-piperazinyl)ethyl)-4-fluorobenzamide
• 4-fluoro-N-[2-[4-[(2S)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-5-yl]piperazin-1-yl]ethyl]benzamide
• UNII-8HV9S83FNY
• CHEMBL312338
• MS-27208
• AKOS040742529
• 98206-10-1
• HY-121653
• CS-0082967
• (R)-4-fluoro-N-(2-(4-(2-(hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)ethyl)benzamide
• 4-Fluoro-N-[2-[4-[(2R)-2-(hydroxymethyl)-2,3-dihydro-1,4-benzodioxin-5-yl]piperazin-1-yl]ethyl]benzamide
• HKP0285
• G13847

• Inchi： 1S/C22H26FN3O4/c23-17-6-4-16(5-7-17)22(28)24-8-9-25-10-12-26(13-11-25)19-2-1-3-20-21(19)29-15-18(14-27)30-20/h1-7,18,27H,8-15H2,(H,24,28)/t18-/m1/s1
• InChI Key： NYSDRDDQELAVKP-GOSISDBHSA-N
• SMILES： FC1C=CC(=CC=1)C(NCCN1CCN(C2=CC=CC3=C2OC[C@@H](CO)O3)CC1)=O

Computed Properties

• Exact Mass: 415.19100
• Monoisotopic Mass: 415.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.3A^2
• XLogP3: 2

Experimental Properties

• Density: 1.271
• Boiling Point: 635.8°Cat760mmHg
• Flash Point: 338.3°C
• Refractive Index: 1.585
• PSA: 74.27000
• LogP: 1.90360
• Specific Rotation: D +26° (c = 1 in methanol)

Additional information on Flesinoxan

Flesinoxan (CAS No. 98206-10-1): A Promising 5-HT_1A Receptor Agonist in Neuropharmacology

Flesinoxan, identified by its CAS No. 98206-10-1, is a well-characterized serotonin 5-HT_1A receptor partial agonist with significant therapeutic potential in the treatment of psychiatric and neurological disorders. This compound, also known by its chemical name 5-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-2-methoxyphenol, has been extensively studied for its anxiolytic, antidepressant, and neuroprotective properties. Its unique pharmacological profile makes it a valuable tool in both preclinical research and clinical development pipelines.

The molecular structure of Flesinoxan features a piperazine ring linked to a substituted benzene moiety, which confers high selectivity for the 5-HT_1A receptor subtype. This selectivity is critical for minimizing off-target effects while maximizing efficacy in modulating serotonergic signaling pathways. Recent studies have highlighted the role of 5-HT_1A receptors in regulating mood, cognition, and stress responses, positioning Flesinoxan as a key candidate for addressing conditions such as generalized anxiety disorder (GAD), major depressive disorder (MDD), and post-traumatic stress disorder (PTSD).

In preclinical models, Flesinoxan CAS No. 98206-10-1 has demonstrated robust anxiolytic activity in behavioral assays such as the elevated plus maze and open field test. These findings align with clinical observations where Flesinoxan administration led to rapid reductions in anxiety symptoms without significant sedation or cognitive impairment. Notably, its mechanism of action involves both presynaptic autoreceptor stimulation and postsynaptic receptor activation, which collectively enhance serotonin release while modulating downstream neural circuits.

Recent advancements in neuroimaging techniques have further elucidated the therapeutic potential of Flesinoxan. Functional MRI studies have shown that this compound modulates activity in the prefrontal cortex and amygdala—brain regions central to emotional regulation. These insights support ongoing efforts to optimize dosing regimens for patients with treatment-resistant depression or comorbid anxiety disorders.

The pharmacokinetic profile of Flesinoxan (CAS No. 98206-10-1) includes good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Metabolism primarily occurs via hepatic cytochrome P450 enzymes, with metabolites retaining partial agonist activity at 5-HT_1A receptors. This characteristic may contribute to sustained therapeutic effects while reducing the risk of abrupt withdrawal symptoms.

Clinical trials have underscored the safety and tolerability of Flesinoxan, with common side effects limited to mild gastrointestinal disturbances and transient dizziness—far less severe than those associated with traditional selective serotonin reuptake inhibitors (SSRIs). These findings have fueled interest in developing next-generation formulations that further enhance patient compliance.

Beyond its established applications in psychiatry, emerging research suggests that Flesinoxan CAS No. 98206-10-1 may hold promise for neurodegenerative diseases such as Alzheimer’s disease and Parkinson’s disease. Preclinical evidence indicates that its neuroprotective effects stem from anti-inflammatory pathways and enhanced synaptic plasticity—mechanisms critical for slowing disease progression.

The global pharmaceutical industry continues to invest heavily in compounds like Flesinoxan, driven by unmet medical needs across mental health and neurological disorders. Ongoing studies are exploring combination therapies that pair this agent with other neurotransmitter modulators to achieve synergistic effects while minimizing monotherapy limitations.

In conclusion, Flesinxon CAS No. 98206-10-1 represents a milestone in modern psychopharmacology due to its targeted mechanism of action, favorable safety profile, and broad therapeutic applications. As research progresses toward personalized medicine approaches, this compound is poised to play a pivotal role in transforming treatment paradigms for millions affected by neuropsychiatric conditions worldwide.